2-[(E)-2-[1-(2-Chloro-4-fluorophenyl)triazol-4-yl]ethenyl]pyrimidine-4-carbonitrile

• IUPAC Name: 2-[(E)-2-[1-(2-chloro-4-fluorophenyl)triazol-4-yl]ethenyl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C15H8ClFN6/c16-13-7-10(17)1-3-14(13)23-9-12(21-22-23)2-4-15-19-6-5-11(8-18)20-15/h1-7,9H/b4-2+
• InChI Key: JKWWACBYQCIPFE-DUXPYHPUSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)N2C=C(N=N2)C=CC3=NC=CC(=N3)C#N
• Isomeric SMILES: C1=CC(=C(C=C1F)Cl)N2C=C(N=N2)/C=C/C3=NC=CC(=N3)C#N
• Molecular Formula: C15H8ClFN6
• Molecular Weight: 326.71 g/mol

Description

This compound is a novel triazole-pyrimidine hybrid. It has been studied for its potential neuroprotective and anti-neuroinflammatory properties. Pyrimidine and its derivatives have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of this compound was analyzed using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound were evaluated during its synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound were analyzed during its synthesis. For example, one of the synthesized compounds, ethyl 2-(4-((1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl)methyl)piperazin-1-yl)-4-(4-methoxyphenyl)-6-methylpyrimidine-5-carboxylate (ZA3), was found to be a white solid with a yield of 80% and a melting point of 91–92°C.

Mechanism of Action

The mechanism of action of this compound was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. It showed promising neuroprotective and anti-inflammatory properties.